Cas no 105439-99-4 (4,5-diethyl-1,3-dioxol-2-one)

• Product Name: 4,5-diethyl-1,3-dioxol-2-one
• CAS No: 105439-99-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1154069
• PubChem ID: 14745045
• Update Time: 2025-04-20

4,5-diethyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-diethyl-1,3-dioxol-2-one
• 105439-99-4
• SCHEMBL471973
• DTXSID70563551
• 4,5-Diethyl-2H-1,3-dioxol-2-one

• Inchi： 1S/C7H10O3/c1-3-5-6(4-2)10-7(8)9-5/h3-4H2,1-2H3
• InChI Key： SSPIBMWEJNSGAF-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(CC)=C1CC

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53